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Compound of Interest

Compound Name:
5-(2-Fluorophenyl)-5-oxopentanoic

acid

Cat. No.: B170440 Get Quote

A comprehensive search for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data

of 5-(2-Fluorophenyl)-5-oxopentanoic acid has yielded no specific experimental results for

this compound. Despite extensive inquiries through scientific databases and chemical supplier

information, detailed NMR characterization for this particular ortho-fluorinated phenyl derivative

is not publicly available at this time.

While general physical and chemical properties for 5-(2-Fluorophenyl)-5-oxopentanoic acid
are documented, including its molecular formula (C₁₁H₁₁FO₃) and CAS number (199664-70-5),

the specific NMR data which is crucial for structural elucidation and confirmation, remains

unpublished in the searched resources. Information regarding related isomers, such as 5-(4-

Fluorophenyl)-5-oxopentanoic acid, is more readily found, but this does not suffice for the

precise analytical requirements of the requested technical guide.

The absence of this core data precludes the creation of a detailed technical whitepaper as

requested. The foundational elements for such a document, namely the quantitative NMR data

and the associated experimental protocols for its acquisition, are unavailable.

For researchers and scientists in drug development, the typical workflow for characterizing a

novel or commercially available compound like 5-(2-Fluorophenyl)-5-oxopentanoic acid
would involve the experimental acquisition of its NMR spectra. A generalized workflow for such

a process is outlined below.
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General Experimental Workflow for NMR
Spectroscopy
A standard approach to obtaining ¹H and ¹³C NMR spectra for a chemical compound is

depicted in the following workflow diagram. This process is fundamental in analytical chemistry

for the structural analysis of organic molecules.
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Caption: Generalized workflow for acquiring and processing NMR spectra.

Without the foundational ¹H and ¹³C NMR data for 5-(2-Fluorophenyl)-5-oxopentanoic acid, a

detailed analysis and the creation of the requested in-depth technical guide is not feasible.

Further experimental work would be required to generate this data.

To cite this document: BenchChem. [Spectroscopic Data for 5-(2-Fluorophenyl)-5-
oxopentanoic Acid Remains Elusive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170440#1h-nmr-and-13c-nmr-of-5-2-fluorophenyl-5-
oxopentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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